Cas no 1021258-70-7 (2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide
• CAS No: 1021258-70-7
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• CID: 5450161
• Update Time: 2025-05-26

2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-chloro-N-(5,7-dimethylthiazolo[4,5-b]pyridin-2-yl)-
• 2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide

• Inchi： 1S/C16H14ClN3OS/c1-9-7-10(2)18-15-14(9)22-16(20-15)19-13(21)8-11-3-5-12(17)6-4-11/h3-7H,8H2,1-2H3,(H,18,19,20,21)
• InChI Key： QEGSNYCEROAYCW-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NC3=NC(C)=CC(C)=C3S2)=O)=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide

Compound CAS No. 1021258-70-7: 2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide

The compound with CAS No. 1021258-70-7, known as 2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of acetamides and features a unique structure that combines a chlorophenyl group with a thiazolopyridine moiety. The presence of the chlorophenyl group and the thiazolo[4,5-b]pyridine ring system makes this compound particularly interesting for its potential biological activity and chemical versatility.

Recent studies have highlighted the importance of thiazolopyridine derivatives in drug discovery and development. These compounds are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The acetamide functional group in this compound further enhances its pharmacological properties by improving bioavailability and stability. The dimethyl substitution on the thiazolopyridine ring adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic profile and target specificity.

One of the most promising applications of this compound lies in its potential as a lead molecule for the development of novel therapeutic agents. Researchers have demonstrated that thiazolopyridine derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The incorporation of the chlorophenyl group in this compound may further enhance its selectivity towards specific biological targets, making it a valuable candidate for drug design.

In terms of synthesis, the preparation of 2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide involves a series of carefully designed organic reactions. The synthesis typically begins with the preparation of the thiazolopyridine core through cyclization reactions involving appropriate precursors such as thioureas or thioamides. Subsequent steps involve functionalization of the core structure with the chlorophenyl acetamide group to yield the final product.

The structural complexity of this compound makes it an excellent candidate for studying molecular interactions at the atomic level. Advanced computational techniques such as molecular docking and quantum mechanics have been employed to investigate its binding modes with various biological targets. These studies provide valuable insights into its potential therapeutic applications and guide further optimization efforts.

Another area where this compound has shown promise is in materials science. The unique electronic properties of thiazolopyridine derivatives make them suitable candidates for applications in organic electronics and optoelectronics. By modifying the substituents on the thiazolopyridine ring, researchers can tune the electronic properties of these compounds to suit specific applications such as light-emitting diodes (LEDs) or photovoltaic devices.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for ensuring sustainable practices in its production and use. Recent studies have focused on evaluating its biodegradability under various environmental conditions to minimize its ecological footprint.

In conclusion, CAS No. 1021258-70-7, or 2-(4-chlorophenyl)-N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}acetamide, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in shaping future innovations.